Cas no 144240-75-5 (Benzaldehyde, 2,3-dihydroxy-4-nitro-)

• Product Name: Benzaldehyde, 2,3-dihydroxy-4-nitro-
• CAS No: 144240-75-5
• MF: C₇H₅NO₅
• MW: 183.118302106857
• MDL: MFCD28364572
• CID: 1314297
• PubChem ID: 10442360
• Update Time: 2025-04-20

Benzaldehyde, 2,3-dihydroxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3-dihydroxy-4-nitro-
• 2,3-dihydroxy-4-nitrobenzaldehyde
• 2,3-dihydroxy-4-nitro-benzaldehyde
• BDBM50004045
• JDACVGMXKJWJKK-UHFFFAOYSA-N
• MFCD28364572
• AS-78367
• 144240-75-5
• SCHEMBL4497809
• DTXSID10439923
• CHEMBL357072
• D85774

• MDL： MFCD28364572
• Inchi： 1S/C7H5NO5/c9-3-4-1-2-5(8(12)13)7(11)6(4)10/h1-3,10-11H
• InChI Key： JDACVGMXKJWJKK-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=O)C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 183.01675
• Monoisotopic Mass: 183.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes